2-{2-[(4-Chlorobenzyl)sulfanyl]phenyl}-5-phenyl-1,3,4-oxadiazole

Specification

• CAS No.: 339103-97-8
• Molecular Formula: C21H15ClN2OS
• Molecular Weight: 378.87
• IUPAC Name: 2-[2-[(4-chlorophenyl)methylsulfanyl]phenyl]-5-phenyl-1,3,4-oxadiazole
• Standard InChI: InChI=1S/C21H15ClN2OS/c22-17-12-10-15(11-13-17)14-26-19-9-5-4-8-18(19)21-24-23-20(25-21)16-6-2-1-3-7-16/h1-13H,14H2
• Standard InChI Key: BZSRIFPGFYZNCV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN=C(O2)C3=CC=CC=C3SCC4=CC=C(C=C4)Cl

Introduction

2-{2-[(4-Chlorobenzyl)sulfanyl]phenyl}-5-phenyl-1,3,4-oxadiazole is a complex organic compound belonging to the oxadiazole family. It features a unique structure that includes a 1,3,4-oxadiazole ring linked with phenyl and sulfanyl groups, along with a 4-chlorobenzyl substituent. This compound is of interest in various fields due to its potential biological activities and chemical properties.

Biological Activities

Oxadiazole derivatives, including those with sulfanyl and phenyl substitutions, have been reported to exhibit various biological activities such as antimicrobial, antifungal, and anticancer properties. These activities are attributed to their ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and π-π stacking.

Biological Activity	Description
Antimicrobial	Potential activity against bacteria and fungi
Antifungal	Activity against fungal strains
Anticancer	Potential inhibition of cancer cell growth

Comparison with Similar Compounds

Similar compounds, such as 5-phenyl-1,3,4-oxadiazole and 2-(4-chlorophenyl)-5-phenyl-1,3,4-oxadiazole, lack the sulfanyl and 4-chlorobenzyl groups, resulting in different chemical properties and biological activities. The unique combination of functional groups in 2-{2-[(4-Chlorobenzyl)sulfanyl]phenyl}-5-phenyl-1,3,4-oxadiazole imparts distinct properties, making it valuable for various applications.

Compound	Structure Features	Biological Activity
5-Phenyl-1,3,4-oxadiazole	Lacks sulfanyl and 4-chlorobenzyl groups	Different biological activities
2-(4-Chlorophenyl)-5-phenyl-1,3,4-oxadiazole	Similar structure without sulfanyl group	Variations in reactivity and applications